5-Aminosalicylic acid
Cat. No. B1676304
Key on ui cas rn:
89-57-6
M. Wt: 153.14 g/mol
InChI Key: KBOPZPXVLCULAV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09067867B2
Procedure details
p-Acetaminophenol 15 g, potassium carbonate 22.5 g, and silicon dioxide 7.5 g were added into a 500 ml autoclave, and CO2 was introduced to perform a carboxylation reaction under a reaction pressure of 1.5 MPa and heated to 170° C., maintained for 4 hours, then the reaction was terminated, cooled to 80° C., and 1500 ml distilled water was added to dissolve potassium 5-aminosalicylate. After decolorization, the aqueous phase was acidified with 20˜30% hydrochloric acid until pH=4, cooled and then filtered to obtain the product of 5-aminosalicylic acid, the content is 99.8% and the yield is 88%.
Identifiers
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REACTION_CXSMILES
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[NH:1]([C:5]1[CH:10]=[CH:9][C:8]([OH:11])=[CH:7][CH:6]=1)C(C)=O.[C:12](=O)([O-:14])[O-:13].[K+].[K+].[Si](=O)=O.C(=O)=O>>[NH2:1][C:5]1[CH:6]=[C:7]([C:12]([OH:14])=[O:13])[C:8]([OH:11])=[CH:9][CH:10]=1 |f:1.2.3|
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Inputs
Step One
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Name
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|
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Quantity
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15 g
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Type
|
reactant
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Smiles
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N(C(=O)C)C1=CC=C(C=C1)O
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Name
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|
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Quantity
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22.5 g
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Type
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reactant
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Smiles
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C([O-])([O-])=O.[K+].[K+]
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Name
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Quantity
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7.5 g
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Type
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reactant
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Smiles
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[Si](=O)=O
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Name
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|
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Quantity
|
0 (± 1) mol
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Type
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reactant
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Smiles
|
C(=O)=O
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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170 °C
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
ADDITION
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Type
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ADDITION
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|
Details
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was introduced
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CUSTOM
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Type
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CUSTOM
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Details
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a carboxylation reaction
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CUSTOM
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Type
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CUSTOM
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Details
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under a reaction pressure of 1.5 MPa
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TEMPERATURE
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Type
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TEMPERATURE
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|
Details
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maintained for 4 hours
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Duration
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4 h
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CUSTOM
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Type
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CUSTOM
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|
Details
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the reaction was terminated
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TEMPERATURE
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Type
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TEMPERATURE
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|
Details
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cooled to 80° C.
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DISTILLATION
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Type
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DISTILLATION
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Details
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1500 ml distilled water
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ADDITION
|
Type
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ADDITION
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|
Details
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was added
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DISSOLUTION
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Type
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DISSOLUTION
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Details
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to dissolve potassium 5-aminosalicylate
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TEMPERATURE
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Type
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TEMPERATURE
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|
Details
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cooled
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FILTRATION
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Type
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FILTRATION
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|
Details
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filtered
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Outcomes
Product
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Name
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|
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Type
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product
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|
Smiles
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NC1=CC=C(C(C(=O)O)=C1)O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| YIELD: PERCENTYIELD | 88% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
